Cas no 913642-49-6 (1-Boc-4-(2-Cyano-1-hydroxyethyl)piperidine)

1-Boc-4-(2-Cyano-1-hydroxyethyl)piperidine is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and fine chemical applications. The presence of both a Boc-protected amine and a hydroxyl-cyano functional group allows for selective modifications, making it useful in the preparation of complex molecules. The Boc group provides stability under various reaction conditions while enabling facile deprotection when needed. The hydroxyl and cyano substituents offer additional reactivity for further derivatization, such as oxidation, reduction, or nucleophilic addition. This compound is particularly advantageous in medicinal chemistry for constructing piperidine-based scaffolds, which are prevalent in bioactive compounds. Its well-defined structure and functional group compatibility ensure reliable performance in multi-step synthetic routes.

1-Boc-4-(2-Cyano-1-hydroxyethyl)piperidine structure

913642-49-6 structure

Product Name:1-Boc-4-(2-Cyano-1-hydroxyethyl)piperidine

CAS No:913642-49-6

MF:C₁₃H₂₂N₂O₃

MW:254.325383663177

CID:1082248

PubChem ID:69107836

Update Time:2025-05-23

1-Boc-4-(2-Cyano-1-hydroxyethyl)piperidine Chemical and Physical Properties

Names and Identifiers

- 1-Boc-4-(2-Cyano-1-hydroxyethyl)piperidine
- tert-butyl 4-(2-cyano-1-hydroxyethyl)piperidine-1-carboxylate
- 913642-49-6
- EN300-764724
- SCHEMBL4595297
- Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-8-5-10(6-9-15)11(16)4-7-14/h10-11,16H,4-6,8-9H2,1-3H3
- InChI Key： MFYNEAICIJUNNV-UHFFFAOYSA-N
- SMILES： OC(CC#N)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 254.16304257g/mol
Monoisotopic Mass: 254.16304257g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 73.6Å²

1-Boc-4-(2-Cyano-1-hydroxyethyl)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-764724-1.0g	tert-butyl 4-(2-cyano-1-hydroxyethyl)piperidine-1-carboxylate	913642-49-6	95%	1.0g	$628.0	2024-05-22
Enamine	EN300-764724-0.05g	tert-butyl 4-(2-cyano-1-hydroxyethyl)piperidine-1-carboxylate	913642-49-6	95%	0.05g	$528.0	2024-05-22
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Enamine	EN300-764724-0.25g	tert-butyl 4-(2-cyano-1-hydroxyethyl)piperidine-1-carboxylate	913642-49-6	95%	0.25g	$579.0	2024-05-22
Enamine	EN300-764724-0.5g	tert-butyl 4-(2-cyano-1-hydroxyethyl)piperidine-1-carboxylate	913642-49-6	95%	0.5g	$603.0	2024-05-22
Enamine	EN300-764724-2.5g	tert-butyl 4-(2-cyano-1-hydroxyethyl)piperidine-1-carboxylate	913642-49-6	95%	2.5g	$1230.0	2024-05-22
Enamine	EN300-764724-5.0g	tert-butyl 4-(2-cyano-1-hydroxyethyl)piperidine-1-carboxylate	913642-49-6	95%	5.0g	$1821.0	2024-05-22
Enamine	EN300-764724-10.0g	tert-butyl 4-(2-cyano-1-hydroxyethyl)piperidine-1-carboxylate	913642-49-6	95%	10.0g	$2701.0	2024-05-22